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Compound of Interest

Compound Name: AZ66

Cat. No.: B605735

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the phases present in the as-cast AZ66
magnesium alloy, a material of interest for various high-performance applications.
Understanding the phase composition and microstructure is critical for predicting and
controlling its mechanical properties and performance. This document details the constituent
phases, their characteristics, and the experimental protocols for their identification and
quantification.

Introduction to Phases in AZ66 Magnesium Alloy

The nominal composition of AZ66 alloy is approximately 6% aluminum (Al), 6% zinc (Zn), and
the balance magnesium (Mg). In its as-cast condition, the microstructure of AZ66 is
characterized by a dendritic structure consisting of a primary magnesium solid solution and a
network of secondary intermetallic phases located at the grain boundaries and interdendritic
regions.

The primary phases identified in as-cast AZ66 alloy are:

e 0-Mg (Alpha-Magnesium): This is the primary solid solution matrix with a hexagonal close-
packed (HCP) crystal structure. It is the most abundant phase and forms the dendrites
during solidification. Alloying elements such as aluminum and zinc are dissolved in the
magnesium matrix, providing solid-solution strengthening.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b605735?utm_src=pdf-interest
https://www.benchchem.com/product/b605735?utm_src=pdf-body
https://www.benchchem.com/product/b605735?utm_src=pdf-body
https://www.benchchem.com/product/b605735?utm_src=pdf-body
https://www.benchchem.com/product/b605735?utm_src=pdf-body
https://www.benchchem.com/product/b605735?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605735?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e y-Mgl7AI12 (Gamma Phase): This is a common intermetallic phase in Mg-Al based alloys. It
has a body-centered cubic (BCC) crystal structure and typically precipitates at the grain
boundaries. In as-cast AZ alloys, it often appears as a divorced eutectic with the a-Mg
phase.

e T-Mg32(Al,Zn)49 (Tau Phase): This is a complex ternary intermetallic phase with a body-
centered cubic (BCC) crystal structure. The presence and morphology of the t-phase are
highly dependent on the Zn/Al ratio in the alloy.

o ®-phase: Some studies on Mg-Al-Zn alloys also report the presence of a ®-phase, which is
another ternary intermetallic compound.

Quantitative Phase Analysis

A precise understanding of the volume fraction and composition of each phase is crucial for
correlating the microstructure with the alloy's properties. The following table summarizes the
typical quantitative data for the phases found in as-cast Mg-Al-Zn alloys with compositions
similar to AZ66. It is important to note that the exact values for a specific AZ66 cast can vary
depending on the precise chemical composition and cooling rate during solidification.

Typical
Crystal Lattice Typical Volume Chemical
Phase Name . .
Structure Parameter (a) Fraction (%) Composition
(at. %)
Hexagonal Mg-rich, with
a=0.321nm,c= .
o-Mg Close-Packed 80 - 90 dissolved Al and
0.521 nm
(HCP) Zn
Body-Centered Mg: ~58-60, Al:
y-Mgl7Al12 i a=1.056 nm 5-15
Cubic (BCC) ~40-42
Body-Centered Varies with Zn/Al
T-Mg32(Al,Zn)49 i a=1416 nm 1-5 )
Cubic (BCC) ratio

Solidification Pathway of AZ66 Alloy
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The solidification of AZ66 alloy from the liquid state follows a predictable sequence of phase
transformations. This pathway determines the final microstructure of the as-cast alloy. The
process begins with the nucleation and growth of the primary a-Mg dendrites, enriching the
remaining liquid with alloying elements. As the temperature decreases, the interdendritic liquid
reaches compositions that lead to the formation of secondary intermetallic phases.
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Phase Identification Workflow for AZ66 Alloy
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 To cite this document: BenchChem. [An In-depth Technical Guide to Phase Identification in
AZ66 Magnesium Alloy]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b605735#phase-identification-in-az66-magnesium-
alloy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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